Cas no 191614-02-5 (1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-
• CAS No: 191614-02-5
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 116038
• PubChem ID: 10855763
• Update Time: 2025-04-18

1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-
• 5-fluoro-1,3-dimethylpyrazole-4-carbonyl fluoride
• 1H-Pyrazole-4-carbonyl fluoride, 5-fluoro-1,3-dimethyl- (9CI)
• 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl fluoride
• DTXSID40445971
• SCHEMBL1308467
• FSLWXANTEMFPRQ-UHFFFAOYSA-N
• 191614-02-5

• Inchi： 1S/C6H6F2N2O/c1-3-4(6(8)11)5(7)10(2)9-3/h1-2H3
• InChI Key： FSLWXANTEMFPRQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)F)C(C)=NN1C

Computed Properties

• Exact Mass: 160.04488
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides